Cas no 120484-65-3 (L-Arginine,L-leucyl-L-prolyl-L-prolyl-L-seryl-)

• Product Name: L-Arginine,L-leucyl-L-prolyl-L-prolyl-L-seryl-
• CAS No: 120484-65-3
• MF: C₂₅H₄₄N₈O₇
• MW: 568.666265487671
• CID: 104998
• PubChem ID: 9872764
• Update Time: 2025-04-18

L-Arginine,L-leucyl-L-prolyl-L-prolyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-leucyl-L-prolyl-L-prolyl-L-seryl-
• H-LEU-PRO-PRO-SER-ARG-OH
• LEU-PRO-PRO-SER-ARG
• LYMPHOCYTE ACTIVATING PENTAPEPTIDE
• (2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-1-[(2S)-2-amino-4-methylpentanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• HFL33E395I
• UNII-HFL33E395I
• L-Arginine, L-leucyl-L-prolyl-L-prolyl-L-seryl-
• AKOS040752625
• L-Leucyl-L-prolyl-L-prolyl-L-seryl-L-arginine
• 120484-65-3

• Inchi： 1S/C25H44N8O7/c1-14(2)12-15(26)22(37)33-11-5-8-19(33)23(38)32-10-4-7-18(32)21(36)31-17(13-34)20(35)30-16(24(39)40)6-3-9-29-25(27)28/h14-19,34H,3-13,26H2,1-2H3,(H,30,35)(H,31,36)(H,39,40)(H4,27,28,29)/t15-,16-,17-,18-,19-/m0/s1
• InChI Key： UEAYTGFTNACKMX-VMXHOPILSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](CC(C)C)N)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CO)=O

Computed Properties

• Exact Mass: 568.33300
• Monoisotopic Mass: 568.33329577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.8
• Topological Polar Surface Area: 247Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 244.27000
• LogP: 0.20040